Cas no 1804432-99-2 (Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate)

• Product Name: Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate
• CAS No: 1804432-99-2
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4864659
• Update Time: 2025-05-23

Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-6(15)3-4-2-5(10)13-9(14(16)17)7(4)8(11)12/h2,8H,3H2,1H3
• InChI Key： MPBNDDQZUCGIQT-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OC)=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate

Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1804432-99-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate, identified by its CAS number 1804432-99-2, represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its nitro and bromo substituents alongside a difluoromethyl group, has garnered significant attention due to its utility in the synthesis of bioactive molecules. The structural features of this pyridine derivative make it a valuable building block for the development of novel therapeutic agents.

The incorporation of halogen atoms, particularly bromine and fluorine, into the pyridine core enhances the reactivity and selectivity of the molecule, making it an attractive candidate for further functionalization. In recent years, the pharmaceutical industry has seen a surge in the use of halogenated pyridines as key components in drug design, owing to their ability to modulate biological pathways effectively. The methyl ester group in Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate provides an additional site for chemical modification, allowing for diverse derivatization strategies.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various functional groups at specific positions on the pyridine ring. These reactions not only improve yield but also enhance the overall efficiency of drug synthesis. The nitro group, a well-known pharmacophore, can be reduced to an amine or converted into other nitrogen-containing heterocycles, expanding the scope of possible derivatives.

The utility of Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate extends beyond its role as a synthetic intermediate. It has been explored in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology and inflammatory diseases. The presence of multiple reactive sites allows for the design of molecules with high specificity and potency. For example, researchers have leveraged this compound to develop inhibitors of kinases and other enzymes implicated in cancer progression.

In the context of oncology research, halogenated pyridines have shown promise as antitumor agents due to their ability to interfere with critical signaling pathways. The difluoromethyl group, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic properties in drug candidates. This has led to increased interest in compounds like Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate for further investigation as potential lead compounds.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include nitration followed by bromination and subsequent introduction of the difluoromethyl group. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in computational chemistry have also played a role in predicting optimal reaction conditions and minimizing unwanted side products.

As research continues to evolve, new applications for Methyl 6-bromo-3-(difluoromethyl)-2-nitropyridine-4-acetate are likely to emerge. The growing demand for halogenated heterocycles as pharmaceutical intermediates underscores its significance in modern drug discovery. Collaborative efforts between academia and industry are essential to fully exploit its potential and develop innovative therapeutic solutions.

The future prospects for this compound are promising, with ongoing studies exploring its role in next-generation drug development. By integrating cutting-edge synthetic techniques with advanced analytical methods, researchers can unlock new possibilities for molecular design. This compound exemplifies how strategic functionalization can lead to highly effective pharmaceutical agents capable of addressing complex diseases.